BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Spectral
Properties of IR-895

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: IR-895
CAS No.: 34411-77-3
Cat. No.: B1602281
Get Quote
. J

Introduction: The Strategic Value of the Near-
Infrared Window

In the fields of biological imaging and drug development, the ability to visualize molecular
processes deep within living systems is paramount. Near-infrared (NIR) dyes, which operate
within the spectral range of 650—-1700 nm, have become indispensable tools for this purpose.
[1][2] This region, particularly the NIR-I window (650-900 nm), offers significant advantages
over traditional visible light fluorophores. Biological tissues like skin, muscle, and blood have
minimal absorbance and autofluorescence in this window, which dramatically reduces
background noise and allows for deeper light penetration.[3][4][5] This confluence of properties
enables high-contrast, high-sensitivity imaging in vivo.[2]

IR-895 is a polymethine cyanine dye designed to operate at the far end of the NIR-I spectrum.
Its utility stems from its unique spectral position, which minimizes interference from
endogenous chromophores. This guide provides a comprehensive overview of the core
properties of IR-895 and presents detailed, field-proven protocols for its empirical
characterization. For researchers and drug development professionals, understanding and
validating these properties is the first critical step in harnessing the full potential of IR-895 for
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applications ranging from targeted cancer imaging to tracking the biodistribution of novel
therapeutics.

Physicochemical and Spectral Profile of IR-895

A precise understanding of a dye's fundamental properties is essential for experimental design.
While some data for IR-895 is documented, key performance metrics such as fluorescence
quantum yield and molar extinction coefficient are often dependent on the specific solvent and
experimental conditions. Therefore, the values for these parameters should be empirically
determined using the protocols outlined in this guide.
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Property Value | Description Source
Dimethyl{4-[1,7,7-tris(4-
dimethylaminophenyl)-2,4,6-

Synonym heptatrienylidene]-2,5-
cyclohexadien-1-
ylidene}ammonium perchlorate

CAS Number 34411-77-3

Molecular Formula C39H45CIN4Oa4

Molecular Weight 669.25 g/mol

Appearance Solid

Melting Point 220 °C (with decomposition)

Max. Absorption (Amax)

~895 nm

Max. Emission (Aem)

To be determined

experimentally (Protocol 2)

Molar Extinction Coeff. (g)

To be determined

experimentally (Protocol 1)

Quantum Yield (®f)

To be determined

experimentally (Protocol 2)

Solubility

Soluble in organic solvents like
DMSO and DMF. Aqueous

solubility may be limited.

Common for cyanine dyes

Experimental Characterization: Protocols for

Validation

The following protocols provide a self-validating framework for determining the critical spectral

parameters of IR-895. Adherence to these methodologies ensures reproducibility and accuracy,

which are foundational for any subsequent application.
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Protocol 1: Determination of Absorption Spectrum and
Molar Extinction Coefficient (g)

Expertise & Causality: The molar extinction coefficient (€) is an intrinsic measure of how
strongly a molecule absorbs light at a specific wavelength.[6] Its accurate determination is
crucial for quantifying dye concentration and for the subsequent calculation of the fluorescence
quantum yield. This protocol is based on the Beer-Lambert law, which establishes a linear
relationship between absorbance, concentration, molar absorptivity, and path length.[6] A
dilution series is employed not just for measurement, but to validate this linear relationship for
IR-895 under your specific conditions, ensuring that the dye is not aggregating at higher
concentrations, which would invalidate the results.

Methodology:

e Solvent Selection: Choose a spectroscopic grade solvent in which IR-895 is highly soluble
and that is transparent in the 700-1000 nm range (e.g., Dimethyl sulfoxide (DMSO) or
Methanol).

e Stock Solution Preparation: Accurately weigh a small amount of IR-895 (e.g., 1 mg) and
dissolve it in a precise volume of the chosen solvent (e.g., 10 mL) to create a stock solution
of known concentration.

» Serial Dilutions: Prepare a series of at least five dilutions from the stock solution. The target
absorbance for the highest concentration should be approximately 1.0 AU to ensure
measurements fall within the linear range of most spectrophotometers.

¢ Spectrophotometer Measurement:
o Use a calibrated UV-Vis spectrophotometer.

o Use a matched pair of quartz cuvettes (typically 1 cm path length). Use one cuvette for the
solvent blank and the other for the samples.

o Measure the absorption spectrum of each dilution from approximately 700 nm to 1000 nm.

o Data Analysis:

© 2026 BenchChem. All rights reserved. 4 /13 Tech Support


https://documents.thermofisher.com/TFS-Assets/LSG/Application-Notes/TR0006-Extinction-coefficients.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/Application-Notes/TR0006-Extinction-coefficients.pdf
https://www.benchchem.com/product/b1602281/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectral-properties-of-ir-895
https://www.benchchem.com/product/b1602281/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectral-properties-of-ir-895
https://www.benchchem.com/product/b1602281/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectral-properties-of-ir-895
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Plot the absorbance spectrum (Absorbance vs. Wavelength) for one of the mid-range
concentrations to identify the wavelength of maximum absorption (Amax).

o Create a new plot of Absorbance at Amax vs. Molar Concentration (mol/L) for all dilutions.

o Perform a linear regression on this plot. The slope of the resulting line corresponds to the
molar extinction coefficient (g) if the path length is 1 cm. The R? value should be >0.99 to

confirm linearity.

Trustworthiness: The linearity of the absorbance vs. concentration plot serves as an internal
validation of the data. A deviation from linearity suggests aggregation or other concentration-
dependent effects, signaling that the experimental conditions need to be adjusted.
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Workflow for Molar Extinction Coefficient Determination.
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Protocol 2: Determination of Fluorescence Emission and
Relative Quantum Yield (Pf)

Expertise & Causality: The fluorescence quantum yield (®f) is a measure of the efficiency of
the fluorescence process, defined as the ratio of photons emitted to photons absorbed.[7] An
absolute measurement is complex, so a relative method is employed, which is both robust and
widely accepted.[8][9] This involves comparing the fluorescence of IR-895 to a well-
characterized standard with a known quantum yield in the same spectral region. The key to this
protocol's trustworthiness is the careful control of absorbance. By keeping the absorbance of
both the sample and standard low (<0.1 AU) and ideally matched at the excitation wavelength,
we ensure that the number of photons absorbed by each solution is nearly identical. This
minimizes inner-filter effects where emitted light is reabsorbed by other dye molecules, a
phenomenon that would artificially lower the measured emission intensity and invalidate the
quantum yield calculation.[10]

Methodology:

e Standard Selection: Choose a suitable NIR reference standard with a known and stable
quantum yield. A common standard for this region is Indocyanine Green (ICG) in DMSO or
IR-26 in 1,2-dichloroethane.[11] Ensure the standard's purity.[10]

» Solution Preparation:

o Prepare a stock solution of IR-895 and the reference standard in the same spectroscopic
grade solvent.

o Prepare dilute solutions of both the standard and IR-895, adjusting their concentrations
until their absorbance at the chosen excitation wavelength (ideally the Amax of IR-895) is
low and nearly identical (e.g., 0.05 = 0.01 AU).

e Spectrofluorometer Measurement:
o Use a calibrated spectrofluorometer equipped with a detector sensitive to the NIR region.

o Set the excitation wavelength to the value used for absorbance matching in step 2.
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o Record the corrected fluorescence emission spectrum for both the solvent blank, the
reference standard, and the IR-895 sample. The scan range should adequately cover the
entire emission profile (e.g., 850 nm to 1100 nm).

e Data Analysis:

o Subtract the integrated intensity of the solvent blank from the integrated intensities of the
sample and standard spectra.

o Calculate the integrated fluorescence intensity (the area under the emission curve) for
both the standard (I_std) and the IR-895 sample (I_smp).

o Calculate the relative quantum yield (®f _smp) using the following equation:
®f smp =df std * (I_smp /1_std) * (A_std /A_smp) * (n_smp?/ n_std?)

Where:

®f is the quantum yield.

| is the integrated fluorescence intensity.

Ais the absorbance at the excitation wavelength.

n is the refractive index of the solvent (since the solvent is the same for both, n_smp?/
n_std2 =1).

Trustworthiness: This protocol is self-validating. By preparing multiple dilutions and confirming
that the calculated quantum yield remains constant across low concentrations, one can be
confident that the results are free from concentration-dependent artifacts like quenching or
aggregation.

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b1602281/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectral-properties-of-ir-895
https://www.benchchem.com/product/b1602281/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectral-properties-of-ir-895
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602281?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Sample Preparation

1. Prepare Standard 2. Prepare IR-895
Solutlon Solutlon

3. Ad]ust to Match Absorbance
(<0.1) at Excitation A

Measurement
4. Excite Both Samples
at Same A
5. Record Corrected
Emission Spectra

Data Avnalysis

6. Integrate Area
Under Emission Curves

'

7. Calculate Relative QY
Using Standard Formula

Click to download full resolution via product page

Workflow for Relative Quantum Yield Determination.

Applications in Research and Drug Development

The spectral characteristics of IR-895 position it as a valuable probe for advanced imaging
applications where deep tissue penetration and high signal-to-noise ratios are required.
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« In Vivo Fluorescence Imaging: With an absorption maximum of ~895 nm, IR-895 operates
squarely within the NIR-I optical window. This allows for excitation with light that can
penetrate several millimeters into tissue, enabling the visualization of deep-seated tumors,
monitoring of organ function, or tracking of cell populations in small animal models.[2][3][4]

» Targeted Molecular Probes: Like other cyanine dyes, the IR-895 scaffold can be chemically
modified to include reactive functional groups (e.g., NHS esters, maleimides, or azides).[12]
This allows for covalent conjugation to targeting ligands such as antibodies, peptides, or
small molecules. The resulting bioconjugates can be used to specifically illuminate molecular
targets in vivo, providing critical information on drug engagement, receptor expression, or
disease progression.

e Lymphatic Imaging: Dyes in this spectral range, like the clinically approved ICG, are used for
mapping sentinel lymph nodes and imaging lymphatic drainage, which is crucial for cancer
staging.[2] The properties of IR-895 make it a candidate for similar preclinical research
applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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